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Compound of Interest

Compound Name: 3-Amino-1-cyclohexylpropan-1-ol

Cat. No.: B1376742 Get Quote

A Technical Overview of 3-Amino-1-
cyclohexylpropan-1-ol
This technical guide provides an in-depth overview of the chemical and physical properties of

3-Amino-1-cyclohexylpropan-1-ol, tailored for researchers, scientists, and professionals in

drug development.

Core Molecular Information
3-Amino-1-cyclohexylpropan-1-ol is an organic compound featuring a cyclohexyl group, a

propyl chain, an amino group, and a hydroxyl group. Its chemical structure is fundamental to its

properties and potential applications in chemical synthesis.

The key molecular identifiers and properties are summarized in the table below.

Property Value

Molecular Formula C₉H₁₉NO[1][2][3]

Molecular Weight 157.25 g/mol [1][3]

IUPAC Name 3-amino-1-cyclohexylpropan-1-ol[1]

SMILES C1CCC(CC1)C(CCN)O[1]

InChI Key XCLDJLVBFPRDGM-UHFFFAOYSA-N[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1376742?utm_src=pdf-interest
https://www.benchchem.com/product/b1376742?utm_src=pdf-body
https://www.benchchem.com/product/b1376742?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-1-cyclohexylpropan-1-ol
https://www.chembk.com/en/chem/(2R)-2-Amino-3-cyclohexyl-1-propanol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-3-cyclohexylpropan-1-ol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-1-cyclohexylpropan-1-ol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-3-cyclohexylpropan-1-ol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-1-cyclohexylpropan-1-ol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-1-cyclohexylpropan-1-ol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-1-cyclohexylpropan-1-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1376742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


It is important to distinguish the free base form of this compound from its hydrochloride salt, 3-

Amino-3-cyclohexyl-propan-1-ol hydrochloride, which has an empirical formula of C₉H₁₉NO ·

HCl and a molecular weight of 193.71 g/mol .

Experimental Protocols
While specific, detailed experimental protocols for the synthesis of 3-Amino-1-
cyclohexylpropan-1-ol are not readily available in the public domain, a general synthetic

approach for a related compound, (2R)-2-Amino-3-cyclohexyl-1-propanol (also known as D-

Cyclohexylalaninol), involves a multi-step process. This process can be adapted and is

illustrative of the chemical transformations required.

A common synthetic route includes:

Formation of an intermediate: Reaction of cyclohexanone with ammonia and sodium

borohydride to produce D-cyclohexylacetone.

Reduction: The intermediate D-cyclohexylacetone is then reduced to yield D-

cyclohexylalanine.

Final Conversion: D-cyclohexylalanine is subsequently reacted with an acid and undergoes

an esterification or amidation reaction to produce the final product, D-Cyclohexylalaninol.[2]

This generalized workflow provides a foundational understanding for the synthesis of similar

amino alcohols containing a cyclohexyl moiety.

Logical Workflow for Synthesis
The logical progression for the synthesis of related cyclohexyl amino alcohols can be visualized

as a workflow diagram. This diagram illustrates the key stages from starting materials to the

final product class.
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Caption: Generalized synthetic workflow for cyclohexyl amino alcohols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1376742#3-amino-1-cyclohexylpropan-1-ol-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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